Cas no 40070-59-5 (Bromoxylenol blue)

• Product Name: Bromoxylenol blue
• CAS No: 40070-59-5
• MF: C₂₃H₂₀Br₂O₅S
• MW: 568.274904251099
• MDL: MFCD00005873
• CID: 55154
• PubChem ID: 87563951
• Update Time: 2024-10-29

Bromoxylenol blue Chemical and Physical Properties

Names and Identifiers

• Bromoxylenol Blue
• Bromoxylenol
• 2-bromo-4-[3-(3-bromo-4-hydroxy-2,5-dimethylphenyl)-1,1-dioxo-2,1λ⁶-benzoxathiol-3-yl]-3,6-dimethylphenol
• BROMOXYLENOL BLUE, INDICATOR
• 3',3''-Dibromo-p-xylenolsulfonephthalein
• 3',3''-Dibromo-p-xylenolsulfonphthalein
• 3′,3″-Dibromo-p-xylenolsulfonphthalein
• 3',3"-Dibromo-p-xylenolsulfonphthalein
• 4,4'-(3H-2,1-Benzoxathiol-3-ylidene)bis[3-bromo-2,5-dimethylphenol] S,S-dioxide
• C23H20Br2O5S
• Bromoxylenolblue
• NSC86166
• 6472AH
• GT8506
• ST51006962
• B0998
• Q927039
• Bromoxylenol Blue, indicator grade, Dye content 95 %
• 3,3-bis(3-bromo-4-hydroxy-2,5-dimethylphenyl)benzo[c]1,2-oxathiolene-1,1-dione
• Phenol, 4,4'-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylid
• BROMXYLENOL BLUE
• BROMOXYLENOL BLUE, INDICATOR GRADE
• 3,3'-Dibromo-p-xylenolsulfonphthaleine
• Bromoxylenol blue

• MDL： MFCD00005873
• Inchi： 1S/C23H20Br2O5S/c1-11-9-16(26)13(3)21(24)19(11)23(20-12(2)10-17(27)14(4)22(20)25)15-7-5-6-8-18(15)31(28,29)30-23/h5-10,26-27H,1-4H3
• InChI Key： UPGCKQSJVVNCRM-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CC=CC=C2C(C2=C(C)C=C(O)C(C)=C2Br)(C2=C(C)C=C(O)C(C)=C2Br)O1
• BRN： 369060

Computed Properties

• Exact Mass: 565.94000
• Monoisotopic Mass: 565.94
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 2
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 45
• XLogP3: 6.1
• Topological Polar Surface Area: 92.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.7±0.1 g/cm3
• Melting Point: 218 °C (dec.) (lit.)
• Boiling Point: 605.7±55.0 °C at 760 mmHg
• Flash Point: 320.1±31.5 °C
• Refractive Index: 1.648
• Solubility: Solubility Slightly soluble in water, ethanol; soluble in ethyl acetate, acetone
• PSA: 92.21000
• LogP: 6.94800
• pka: 7.0(at 25℃)
• λmax: 417nm
• PH: 5.7(yellow)-7.5(blue)
• Solubility: Not determined
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

Bromoxylenol blue Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21-36/37/38-20/21/22
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Risk Phrases：R20/21
• Storage Condition：4° CStore…,-4℃Store…Better